Cas no 2144837-22-7 ((3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2144837-22-7
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6585510
• PubChem ID: 165961899
• Update Time: 2025-08-10

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(pyrazin-2-yl)propanoic acid
• EN300-1286821
• 2144837-22-7

• Inchi： 1S/C15H15N3O4/c19-14(20)8-12(13-9-16-6-7-17-13)18-15(21)22-10-11-4-2-1-3-5-11/h1-7,9,12H,8,10H2,(H,18,21)(H,19,20)/t12-/m0/s1
• InChI Key： CHDSFAVGSIIOTA-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C1C=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic Acid (CAS No. 2144837-22-7)

(3S-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2144837-22-7, is a chiral amino acid derivative featuring a pyrazine ring, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The structural uniqueness of this compound lies in its stereochemistry and the presence of both a benzyloxy carbonyl group and a pyrazine moiety. These features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug design. The benzyloxy carbonyl group, in particular, is often employed in peptide synthesis and protease inhibition studies, while the pyrazine ring is known for its ability to enhance binding affinity and selectivity in biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Among these, proteases play a pivotal role in numerous physiological processes, including inflammation, blood clotting, and cancer progression. The stereochemistry of (3S-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid) makes it an ideal candidate for designing enantiopure inhibitors that can selectively modulate these enzymatic activities.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The pyrazine ring has been extensively studied for its ability to interact with nucleobases, making it a promising moiety for designing inhibitors that target viral proteases and kinases. Additionally, the benzyloxy carbonyl group can be used to stabilize reactive intermediates during drug synthesis, ensuring higher yields and purity of the final product.

Recent advancements in computational chemistry have further enhanced the understanding of how (3S-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid) interacts with biological targets. Molecular docking studies have revealed that this compound can effectively bind to the active sites of various proteases, including those involved in cancer metabolism and viral replication. These findings have spurred interest in using this compound as a lead molecule for further drug development.

The synthesis of (3S-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid) presents unique challenges due to its complex stereochemistry and functional groups. However, recent innovations in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These advancements have not only simplified the synthetic route but also reduced costs, making it more accessible for large-scale applications.

In conclusion, (3S-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compound of great interest to researchers worldwide. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in the discovery and development of novel therapeutic agents.